Cas no 1207005-23-9 (N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-methyl-1,2,3-thiadiazole-5-carboxamide)

N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-methyl-1,2,3-thiadiazole-5-carboxamide is a synthetic organic compound featuring a tetrahydroquinoline core linked to a 4-methyl-1,2,3-thiadiazole-5-carboxamide moiety via an amide bond. The 2-methoxyacetyl substituent enhances solubility and reactivity, making it suitable for further derivatization. The thiadiazole ring contributes to its potential biological activity, particularly in agrochemical or pharmaceutical applications. This compound exhibits structural versatility, allowing for modifications to optimize properties such as stability, binding affinity, or metabolic resistance. Its well-defined molecular architecture facilitates precise interactions in target systems, making it a valuable intermediate in medicinal chemistry or crop protection research.
N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-methyl-1,2,3-thiadiazole-5-carboxamide structure
1207005-23-9 structure
Product Name:N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-methyl-1,2,3-thiadiazole-5-carboxamide
CAS No:1207005-23-9
MF:C16H18N4O3S
MW:346.404121875763
CID:5806108
PubChem ID:45504657
Update Time:2025-06-27

N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-methyl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[1-(2-methoxyacetyl)-3,4-dihydro-2H-quinolin-7-yl]-4-methylthiadiazole-5-carboxamide
    • N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-methyl-1,2,3-thiadiazole-5-carboxamide
    • AKOS024521418
    • VU0522980-1
    • N-(1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide
    • F5833-7244
    • 1207005-23-9
    • Inchi: 1S/C16H18N4O3S/c1-10-15(24-19-18-10)16(22)17-12-6-5-11-4-3-7-20(13(11)8-12)14(21)9-23-2/h5-6,8H,3-4,7,9H2,1-2H3,(H,17,22)
    • InChI Key: BHYFDFDLSLMVHB-UHFFFAOYSA-N
    • SMILES: S1C(C(NC2=CC3=C(C=C2)CCCN3C(COC)=O)=O)=C(C)N=N1

Computed Properties

  • Exact Mass: 346.10996162g/mol
  • Monoisotopic Mass: 346.10996162g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 478
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 113Ų

N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-methyl-1,2,3-thiadiazole-5-carboxamide Pricemore >>

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Additional information on N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-methyl-1,2,3-thiadiazole-5-carboxamide

Recent Advances in the Study of N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-methyl-1,2,3-thiadiazole-5-carboxamide (CAS: 1207005-23-9)

N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-methyl-1,2,3-thiadiazole-5-carboxamide (CAS: 1207005-23-9) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a subject of intense research interest.

The synthesis of N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-methyl-1,2,3-thiadiazole-5-carboxamide involves a multi-step process that ensures high purity and yield. Advanced analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC), have been employed to confirm the structural integrity and purity of the compound. These methodological advancements have facilitated the reliable production of the compound for further biological evaluation.

Recent in vitro studies have demonstrated that N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-methyl-1,2,3-thiadiazole-5-carboxamide exhibits potent inhibitory activity against specific enzymatic targets implicated in inflammatory and oncogenic pathways. For instance, the compound has been shown to selectively inhibit the activity of certain kinases, which play a critical role in cell proliferation and survival. These findings suggest its potential utility as a therapeutic agent for conditions such as cancer and autoimmune diseases.

In vivo studies have further corroborated the therapeutic potential of this compound. Preclinical models have indicated favorable pharmacokinetic profiles, including good oral bioavailability and metabolic stability. Moreover, the compound has demonstrated a significant reduction in tumor growth in xenograft models, with minimal adverse effects observed. These results underscore its potential as a candidate for further clinical development.

Despite these promising findings, challenges remain in the optimization of N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-methyl-1,2,3-thiadiazole-5-carboxamide for clinical use. Issues such as dose-dependent toxicity and the need for improved selectivity are areas of ongoing research. Future studies are expected to focus on structural modifications to enhance its therapeutic index and reduce potential side effects.

In conclusion, N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-methyl-1,2,3-thiadiazole-5-carboxamide (CAS: 1207005-23-9) represents a promising avenue for drug development in the chemical biology and medicinal chemistry fields. Its unique structural properties and demonstrated biological activity make it a compelling subject for further investigation. Continued research efforts will be essential to fully realize its therapeutic potential and address the remaining challenges in its development.

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